BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
Salicylyl Chloride

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Salicylyl chloride

Cat. No.: B8492852

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the core physical properties of salicylyl
chloride (2-hydroxybenzoyl chloride). The information is compiled for professionals in research
and development who require precise data for experimental design, process optimization, and
safety assessments. This document includes tabulated physical data, detailed experimental
protocols for its synthesis and property determination, and a workflow visualization.

Core Physical and Chemical Properties

Salicylyl chloride (CAS No: 1441-87-8) is a highly reactive organic compound used primarily
as an intermediate in the synthesis of pharmaceuticals and other complex organic molecules.
[1][2] Its dual functionality, featuring both a reactive acyl chloride group and a phenolic hydroxyl
group, makes it a versatile building block.[3][4]

Quantitative Data Summary

The physical properties of salicylyl chloride are summarized in the table below. Data has
been aggregated from multiple sources to provide a comprehensive overview.
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Property Value Source(s)

Molecular Formula C7HsCIO2 [4115][6]

Molecular Weight 156.57 g/mol [71[81[9]

IUPAC Name 2-hydroxybenzoyl chloride [5]

Appearance Colorless. to pal§ yellow liquid; 4]
Low-melting solid

Melting Point 17-20 °C [7]

19 °C [6]10]

Boiling Point 59 °C [6]

Density 1.37 g/cm3 [6]

1.31 g/mL at 25 °C [11]

Soluble in organic solvents

Solubility (e.g., dichloromethane, ether). [4]
Reacts with water.
pKa (Predicted) 7.40£0.30

Experimental Protocols

Detailed methodologies are crucial for the safe and effective handling and application of
salicylyl chloride.

Synthesis of Salicylyl Chloride via Chlorination

Salicylyl chloride is commonly synthesized by treating salicylic acid with a chlorinating agent,
such as thionyl chloride (SOCI2).[1][12]

Objective: To prepare salicylyl chloride from salicylic acid.
Reagents:

» Salicylic Acid (10 g)
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e Thionyl Chloride (7 mL)

e Aluminum Chloride (0.02 g, catalyst)

Procedure:

In a fume hood, equip a round-bottom flask with a reflux condenser and a drying tube to
protect the reaction from atmospheric moisture.

o Combine salicylic acid (10 g), thionyl chloride (7 mL), and aluminum chloride (0.02 g) in the
flask.[12]

o Heat the mixture gently in a water bath to a temperature of 40-45°C.[12]

e Maintain this temperature and stir the reaction mixture for 1.5 hours.[12] During this time, the
byproducts hydrogen chloride (HCI) and sulfur dioxide (SO:z) will be evolved as gases.

 After the reaction is complete, allow the mixture to cool to room temperature.
e Remove the excess thionyl chloride under reduced pressure (vacuum).[12]

e The resulting crude salicylyl chloride is often of sufficient purity for use in subsequent
reactions without further purification.[12]

Determination of Melting Point

The melting point is a critical indicator of purity. For a low-melting solid like salicylyl chloride,
a precise determination is essential. The capillary method using a Mel-Temp apparatus or a
similar device is standard.[13][14]

Objective: To accurately measure the melting range of a salicylyl chloride sample.
Methodology:

o Sample Preparation: A small amount of the solid salicylyl chloride is introduced into a glass
capillary tube, which is sealed at one end.[15][16][17] The sample is packed down to a height
of 2-3 mm by tapping the tube or dropping it through a long glass tube.[16]
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« Initial Approximate Measurement: Place the capillary tube in the heating block of the
apparatus. Heat the sample rapidly to get a rough estimate of the melting point.[13][16] This
helps establish the temperature range for the precise measurement.

o Accurate Measurement: Allow the apparatus to cool to at least 20°C below the approximate
melting point.[16] Insert a new sample and heat slowly, at a rate of approximately 1-2°C per
minute, as the temperature approaches the expected melting point.[13]

o Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of the melting range) and the temperature at which the entire sample becomes a
clear liquid (the end of the range). A pure sample will exhibit a sharp melting range of 0.5-
1.0°C.[13]

Mandatory Visualization

The following diagram illustrates the experimental workflow for the synthesis of salicylyl
chloride from salicylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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